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Compound Name: Hyptadienic acid

Cat. No.: B1631990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Hyptadienic acid, a naturally occurring pentacyclic triterpenoid, has garnered significant

interest within the scientific community for its notable anti-inflammatory and antitumor-

promoting activities. Isolated from various plant sources, including Perilla frutescens and Hyptis

verticillata, this compound presents a promising scaffold for the development of novel

therapeutics. This technical guide provides a comprehensive overview of the physical,

chemical, and biological properties of Hyptadienic acid, with a focus on its quantitative data,

experimental protocols, and known mechanisms of action.

Physicochemical Properties
Hyptadienic acid is a crystalline solid with a well-defined molecular structure. Its key physical

and chemical properties are summarized below.
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Property Value Source

Molecular Formula C₃₀H₄₆O₄ --INVALID-LINK--

Molecular Weight 470.68 g/mol
--INVALID-LINK--, --INVALID-

LINK--

Melting Point 208-210 °C --INVALID-LINK--

Appearance White powder --INVALID-LINK--

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, and Acetone.

--INVALID-LINK--, --INVALID-

LINK--

Chemical Identifiers
Identifier Value Source

CAS Number 128397-09-1
--INVALID-LINK--, --INVALID-

LINK--

PubChem CID 14605533 --INVALID-LINK--

Computed Properties
Property Value Source

XLogP3 5.3 --INVALID-LINK--

Hydrogen Bond Donor Count 2 --INVALID-LINK--

Hydrogen Bond Acceptor

Count
4 --INVALID-LINK--

Rotatable Bond Count 2 --INVALID-LINK--

Exact Mass 470.33960994 --INVALID-LINK--

Monoisotopic Mass 470.33960994 --INVALID-LINK--

Topological Polar Surface Area 77.8 Å² --INVALID-LINK--

Heavy Atom Count 34 --INVALID-LINK--
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Spectroscopic Data
Detailed spectroscopic data is essential for the unequivocal identification and characterization

of Hyptadienic acid. While a comprehensive public database of its spectra is not readily

available, the following represents typical data sought for its structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are critical for

determining the carbon-hydrogen framework. Although specific data for Hyptadienic acid is

not publicly available, related triterpenoid structures show characteristic shifts that can be

used for comparison.[1][2][3]

Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the elemental

composition. The fragmentation pattern in MS/MS experiments would provide valuable

structural information.

Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for

its functional groups, including hydroxyl (O-H) and carboxyl (C=O) groups.

Experimental Protocols
Isolation of Triterpene Acids from Perilla frutescens
The following is a general procedure adapted from the literature for the isolation of a mixture of

triterpene acids, including Hyptadienic acid, from the leaves of Perilla frutescens.[4][5][6]
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Dried Leaves of Perilla frutescens

Extraction with Ethanol

Concentration under reduced pressure

Partition with Ethyl Acetate and Water

Ethyl Acetate Fraction

Silica Gel Column Chromatography

Elution with Chloroform-Methanol Gradient

Preparative HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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